2-(4-fluorophenyl)-4-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one

• IUPAC Name: 2-(4-fluorophenyl)-4-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• InChI: InChI=1S/C24H16FN3O2S/c1-31-18-12-6-15(7-13-18)22-26-23(30-27-22)21-14-28(17-10-8-16(25)9-11-17)24(29)20-5-3-2-4-19(20)21/h2-14H,1H3
• InChI Key: MVWDFHPYFYCNRQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)F
• Molecular Formula: C24H16FN3O2S
• Molecular Weight: 429.5 g/mol

Description

2-(4-fluorophenyl)-4-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C24H16FN3O2S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-(4-fluorophenyl)-4-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one involve complex chemical processes. Studies have focused on the development of novel compounds through various synthetic pathways, highlighting the importance of structural analysis through techniques such as NMR, IR, and Mass spectral studies. These processes are crucial for confirming the molecular structure and understanding the physicochemical properties of the compounds (Mamatha S.V et al., 2019).

Biological Activities and Applications

The compound and its derivatives have been evaluated for a range of biological activities, demonstrating potential in various fields:

• Antimicrobial and Antioxidant Properties : Research has shown that derivatives of the compound possess remarkable antimicrobial activities against bacteria such as Staphylococcus aureus, Escherichia coli, and fungi like Aspergillus niger. Additionally, some compounds have demonstrated antioxidant capabilities, suggesting their potential in therapeutic applications (Rambabu Sirgamalla & Sakram Boda, 2019).

• Anticancer Agents : Novel derivatives containing a 2-oxoquinoline structure have been synthesized and evaluated for their antitumor activities against various cancer cell lines, including lung adenocarcinoma and cervical carcinoma cells. These studies reveal the potential of such compounds in cancer therapy, with some showing comparable or superior activity to established treatments (Yilin Fang et al., 2016).

• Photochemical and Photophysical Properties : Research into the photochemical and photophysical properties of derivatives has explored their application in organic light-emitting diodes (OLEDs) and as fluorescent probes. These studies highlight the potential for these compounds in developing advanced materials for electronic and imaging applications (A. Tsuboyama et al., 2003).